
Technical Master File: 4-
(Pentafluorosulfanyl)phenyl Azide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
1-azido-4-(pentafluoro-lambda6-

sulfanyl)benzene

CAS No.: 714-95-4

Cat. No.: B6163858

Get Quote

The "Super-Trifluoromethyl" Click Reagent for High-
Fidelity Chemical Biology
Executive Summary
4-(Pentafluorosulfanyl)phenyl azide (CAS 2586-05-2) represents a high-value convergence of

two powerful chemical modalities: the pentafluorosulfanyl (SF₅) group and the aryl azide

moiety. In modern drug discovery, this compound serves as a dual-purpose tool. First, it acts as

a bioorthogonal "click" handle, allowing the introduction of the lipophilic, metabolically stable

SF₅ group—often termed the "Super-Trifluoromethyl"—into drug scaffolds via Copper-

Catalyzed Azide-Alkyne Cycloaddition (CuAAC). Second, it functions as a photoaffinity probe,

where the azide group generates a reactive nitrene upon UV irradiation to covalently label

biological targets.

This guide provides a rigorous technical breakdown of its synthesis, physicochemical

properties, and application protocols, designed for immediate implementation in research

workflows.
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Chemical Identity & Physicochemical Core[1]
The SF₅ group is chemically distinct from the trifluoromethyl (CF₃) group.[1][2] It is hypervalent,

square-pyramidal in geometry, and significantly more lipophilic and electron-withdrawing. This

makes 4-(pentafluorosulfanyl)phenyl azide a superior bioisostere for modulating potency and

metabolic half-life.

Property Specification

Chemical Name 1-Azido-4-(pentafluorosulfanyl)benzene

CAS Number 2586-05-2

Molecular Formula C₆H₄F₅N₃S

Molecular Weight 245.17 g/mol

Geometry (SF₅)
Square Pyramidal (

symmetry)

Hammett Constant (

)
0.68 (Strongly Electron Withdrawing)

Lipophilicity (

)
1.51 (More lipophilic than CF₃ at 0.88)

Appearance Pale yellow oil or low-melting solid

Solubility
Soluble in DCM, THF, DMSO, MeOH; Insoluble

in water

Synthesis Protocol: The Self-Validating Workflow
Principle: The synthesis relies on the diazotization of 4-aminophenyl sulfur pentafluoride

followed by nucleophilic substitution with sodium azide. The electron-withdrawing nature of the

SF₅ group stabilizes the diazonium intermediate, making this reaction robust.

Reagents
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Precursor: 4-Aminophenyl sulfur pentafluoride (CAS 2993-24-0)

Nitrosating Agent: Sodium Nitrite (NaNO₂)

Azide Source: Sodium Azide (NaN₃)

Solvent: Water/HCl (aqueous phase) or Acetonitrile/tBuONO (organic phase)

Step-by-Step Protocol (Aqueous Route)
Acidification: Dissolve 4-aminophenyl sulfur pentafluoride (1.0 eq) in 6M HCl at 0°C. Ensure

the solution is clear or a fine suspension.

Checkpoint: Maintain temperature < 5°C to prevent diazonium decomposition.

Diazotization: Dropwise add an aqueous solution of NaNO₂ (1.2 eq). Stir for 30 minutes at

0°C.

Validation: Test the reaction mixture with starch-iodide paper. An immediate blue-black

color confirms excess nitrous acid (successful diazotization).

Azidation: Carefully add an aqueous solution of NaN₃ (1.5 eq) dropwise.

Safety Note: Vigorous nitrogen gas evolution will occur (

). Ensure adequate venting.[3][4][5]

Workup: Once gas evolution ceases (approx. 1-2 hours), extract with Dichloromethane

(DCM). Wash the organic layer with saturated NaHCO₃ and brine.

Purification: Dry over MgSO₄ and concentrate 4-(pentafluorosulfanyl)phenyl azide in vacuo.

Caution: Do not concentrate to absolute dryness if heating is involved; azides are

potentially shock-sensitive. Store as a solution or oil in the dark.

Synthesis Logic Diagram
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Figure 1: Synthetic pathway transforming the aniline precursor to the target azide via a

diazonium intermediate.[1][5][6][7][8]

Applications in Drug Discovery[1][2][6][7][8][9][10]
[11]
A. Click Chemistry (CuAAC) for Library Synthesis
The primary utility of CAS 2586-05-2 is to introduce the SF₅ moiety into drug libraries. The SF₅

group enhances membrane permeability and metabolic stability (blocking cytochrome P450

oxidation at the para-position).

Protocol:

Dissolve Alkyne-tagged scaffold (1.0 eq) and 4-(pentafluorosulfanyl)phenyl azide (1.1 eq) in

tBuOH/H₂O (1:1).

Add CuSO₄·5H₂O (5 mol%) and Sodium Ascorbate (10 mol%).

Stir at Room Temperature for 4–12 hours.

Result: 1,4-disubstituted-1,2,3-triazole containing the SF₅ group.[6][7][9][10]

B. Photoaffinity Labeling (Target ID)
Upon UV irradiation (254 nm or 365 nm), the azide releases
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to form a singlet nitrene. This highly reactive species inserts into C-H or N-H bonds of nearby
proteins, covalently crosslinking the drug to its target.

Mechanism:

Application Workflow Diagram
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Figure 2: Dual application pathways: Copper-catalyzed synthesis (left) and UV-mediated

protein labeling (right).

Safety & Handling (Critical)
While the SF₅ group confers exceptional thermal stability to the benzene ring, the azide

functionality requires strict safety protocols.

Explosion Hazard: Although aryl azides are more stable than alkyl azides, never heat the

neat compound above 80°C.
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Light Sensitivity: Store in amber vials. Unintentional UV exposure will degrade the compound

to the nitrene/amine.

Pressure Buildup: Synthesis releases significant nitrogen gas. Do not seal reaction vessels

tightly during the azide addition step.

Compatibility: Avoid contact with strong acids (forms hydrazoic acid,

, which is highly toxic and explosive).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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